Cas no 1430222-06-2 (2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile)
1430222-06-2 structure
Product Name:2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile
CAS No:1430222-06-2
MF:C14H12ClN3O2
MW:289.716981887817
CID:2086841
Update Time:2023-11-22
2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile
- 2-[(6-chloro-3-ethyl-2,4-dioxopyrimidin-1-yl)methyl]benzonitrile
- 2-((6-Chloro-3-ethyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
- 2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile
-
- Inchi: 1S/C14H12ClN3O2/c1-2-17-13(19)7-12(15)18(14(17)20)9-11-6-4-3-5-10(11)8-16/h3-7H,2,9H2,1H3
- InChI Key: OLHHKMKGYKDSCX-UHFFFAOYSA-N
- SMILES: ClC1=CC(N(CC)C(N1CC1C=CC=CC=1C#N)=O)=O
Computed Properties
- Exact Mass: 289.0618043 g/mol
- Monoisotopic Mass: 289.0618043 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 64.4
- Molecular Weight: 289.71
2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C368215-1000mg |
2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile |
1430222-06-2 | 1g |
$ 1918.00 | 2023-04-18 | ||
| TRC | C368215-100mg |
2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile |
1430222-06-2 | 100mg |
$ 253.00 | 2023-04-18 | ||
| TRC | C368215-250mg |
2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile |
1430222-06-2 | 250mg |
$ 540.00 | 2023-04-18 | ||
| TRC | C368215-500mg |
2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile |
1430222-06-2 | 500mg |
$ 1016.00 | 2023-04-18 | ||
| TRC | C368215-1g |
2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile |
1430222-06-2 | 1g |
$ 1590.00 | 2022-04-01 | ||
| TRC | C368215-750mg |
2-[(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile |
1430222-06-2 | 750mg |
$ 1200.00 | 2023-09-08 |
2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1430222-06-2 (2-(6-Chloro-3-ethyl-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile) Related Products
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